[7-(Benzylsulfanyl)-14-methyl-5-(3-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol

• IUPAC Name: [7-benzylsulfanyl-14-methyl-5-(3-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C26H23N3O2S/c1-16-7-6-10-19(11-16)24-28-25-22(26(29-24)32-15-18-8-4-3-5-9-18)12-21-20(14-30)13-27-17(2)23(21)31-25/h3-11,13,30H,12,14-15H2,1-2H3
• InChI Key: CJTRHHGZVLYJAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC3=C(CC4=C(O3)C(=NC=C4CO)C)C(=N2)SCC5=CC=CC=C5
• Molecular Formula: C26H23N3O2S
• Molecular Weight: 441.5 g/mol
• CAS No.: 892415-25-7

Description

[7-(Benzylsulfanyl)-14-methyl-5-(3-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol is a useful research compound. Its molecular formula is C26H23N3O2S and its molecular weight is 441.55. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications :

• The development of catalysts for efficient synthesis processes is a significant area of research. For example, a study on the "Catalyst- and solvent-free synthesis of 2-fluoro-N-(3-methylsulfanyl-1H-1,2,4-triazol-5-yl)benzamide" demonstrated an efficient approach for regioselective synthesis involving microwave-assisted processes, highlighting the utility of similar compounds in facilitating chemical transformations under mild conditions (Moreno-Fuquen et al., 2019).

Synthesis of Pharmaceutical Intermediates :

• Research on compounds like "Antitumor imidazotetrazines" explores the synthesis and chemistry of novel broad-spectrum antitumor agents, providing a basis for the development of new pharmaceuticals (Stevens et al., 1984).

Development of High-Performance Catalysts :

• The synthesis of a "Highly active catalyst for Huisgen 1,3-dipolar cycloadditions" based on triazolylmethanol-Cu(I) structures exemplifies how compounds with triazolyl functionalities can serve as efficient catalysts in organic synthesis, potentially applicable to the synthesis of complex organic molecules (Ozcubukcu et al., 2009).